6-methyl-3-[2-methyl-5-(4-morpholinylsulfonyl)phenyl][1,2,4]triazolo[3,4-a]phthalazine

• IUPAC Name: 4-[4-methyl-3-(6-methyl-[1,2,4]triazolo[3,4-a]phthalazin-3-yl)phenyl]sulfonylmorpholine
• InChI: InChI=1S/C21H21N5O3S/c1-14-7-8-16(30(27,28)25-9-11-29-12-10-25)13-19(14)21-23-22-20-18-6-4-3-5-17(18)15(2)24-26(20)21/h3-8,13H,9-12H2,1-2H3
• InChI Key: OAPLJKLJEZMOOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCOCC2)C3=NN=C4N3N=C(C5=CC=CC=C54)C
• Molecular Formula: C21H21N5O3S
• Molecular Weight: 423.5 g/mol

Description

6-methyl-3-[2-methyl-5-(4-morpholinylsulfonyl)phenyl][1,2,4]triazolo[3,4-a]phthalazine is a useful research compound. Its molecular formula is C21H21N5O3S and its molecular weight is 423.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 423.13651072 g/mol and the complexity rating of the compound is 710. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neuropharmacological Research

Compounds related to "6-methyl-3-[2-methyl-5-(4-morpholinylsulfonyl)phenyl][1,2,4]triazolo[3,4-a]phthalazine" have been studied for their neuropharmacological effects. For example, research on GABA(A) receptor α5-selective inverse agonists, which share a similar complex chemical structure, highlights their potential to enhance cognitive performance in pre-clinical species without the anxiogenic-like activity associated with non-selective inverse agonists. This suggests that compounds with intricate structures can be engineered to target specific neurotransmitter systems for potential therapeutic benefits in cognitive disorders without undesirable side effects (Eng et al., 2010).

Environmental Health

Research on the environmental health impact of industrial chemicals, including phthalates and bisphenol A (BPA), indicates a widespread exposure to these compounds among the general population. This research underscores the importance of studying complex molecules for their potential endocrine-disrupting effects and the implications for human health, particularly in reproductive disorders (Frederiksen et al., 2014).

Dermatological Applications

Complex chemical compounds are also researched for their dermatological effects. For instance, studies on metalworking fluids and their components, including various chemicals, indicate the potential for allergic reactions and contact dermatitis. This highlights the necessity for research into the safety and allergenic potential of chemical compounds used in industrial and consumer products (Geier et al., 2004).

Metabolic Studies

Metabolic studies of drugs like hydralazine provide insights into the polymorphic acetylation and the formation of metabolites, which can have implications for drug efficacy and safety. Such research emphasizes the complexity of drug metabolism in humans and the significance of understanding these processes for optimizing therapeutic outcomes (Timbrell et al., 1980).